N-benzyl-1-[(1S,9aR)-octahydro-2H-quinolizin-1-yl]methanamine

• IUPAC Name: 1-[(1S,9aR)-2,3,4,6,7,8,9,9a-octahydro-1H-quinolizin-1-yl]-N-benzylmethanamine
• InChI: InChI=1S/C17H26N2/c1-2-7-15(8-3-1)13-18-14-16-9-6-12-19-11-5-4-10-17(16)19/h1-3,7-8,16-18H,4-6,9-14H2/t16-,17+/m0/s1
• InChI Key: XYIRDIWHEQVFMV-DLBZAZTESA-N
• Canonical SMILES: C1CCN2CCCC(C2C1)CNCC3=CC=CC=C3
• Isomeric SMILES: C1CCN2CCC[C@H]([C@H]2C1)CNCC3=CC=CC=C3
• Molecular Formula: C17H26N2
• Molecular Weight: 258.4 g/mol

Description

N-benzyl-1-[(1S,9aR)-octahydro-2H-quinolizin-1-yl]methanamine is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is also known as BOC-L-phenylalaninol or L-BOC-phenylalaninol and is a derivative of phenylalanine.

Scientific Research Applications

Luminescence Properties and DNA Interaction

A study on the luminescence properties of a new series of quinolizinium salts, including structures related to N-benzyl-1-[(1S,9aR)-octahydro-2H-quinolizin-1-yl]methanamine, demonstrated significant luminescence when bound with DNA. These compounds show potential for use in molecular biology research, particularly for the detection and analysis of nucleic acids (Martín et al., 1988).

Synthesis and Biological Activity

Research on the synthesis of 8-methoxy-1-methyl-1H-benzo[de][1,6]naphthyridin-9-ol (Isoaaptamine) and its analogues, which share a structural similarity with N-benzyl-1-[(1S,9aR)-octahydro-2H-quinolizin-1-yl]methanamine, highlights the potential for these compounds in pharmacological applications. Isoaaptamine, a PKC inhibitor isolated from sponges, and its analogues demonstrate the versatility and biological relevance of this chemical scaffold (Walz & Sundberg, 2000).

Fluorimetric Detection of Mercury

Another study involving a benzo[b]quinolizinium derivative for the selective detection of Hg2+ in the microenvironment of double-stranded DNA underscores the application of these compounds in environmental monitoring and safety. The unique fluorimetric and polarimetric detection capabilities of these derivatives could be instrumental in the development of new sensors for heavy metals (Tian, Ihmels & Benner, 2010).

Antipsychotic Potential

A study on MDL 73,147EF, a 5-HT3 receptor antagonist with a structure related to N-benzyl-1-[(1S,9aR)-octahydro-2H-quinolizin-1-yl]methanamine, suggests potential antipsychotic applications. The compound exhibited unique effects on dopamine neurons, indicating its usefulness as an antipsychotic with a novel mechanism of action (Sorensen, Humphreys & Palfreyman, 1989).

Organocatalyst Poisoning by Impurities

The formation of amine side products during benzylation reactions in DMF, including compounds structurally related to N-benzyl-1-[(1S,9aR)-octahydro-2H-quinolizin-1-yl]methanamine, can act as organocatalyst poisons. This finding is crucial for chemical synthesis, emphasizing the importance of purity in reactants for successful organocatalyzed reactions (Colgan, Müller‐Bunz & McGarrigle, 2016).